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Compound of Interest

Compound Name: N-Benzoyl-DL-alanine

Cat. No.: B075806 Get Quote

An In-Depth Technical Guide to N-Benzoyl-DL-
alanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzoyl-DL-alanine, a

protected amino acid derivative with significant applications in synthetic organic chemistry and

biochemical research. This document details its chemical identity, synthesis and purification

protocols, and an overview of its chemical and biological properties.

Chemical Identity and Properties
N-Benzoyl-DL-alanine, with the CAS Number 1205-02-3, is the N-benzoyl derivative of the

racemic amino acid DL-alanine.[1] Its molecular formula is C₁₀H₁₁NO₃.[1] The benzoyl group

serves as a robust protecting group for the amine functionality of alanine, which is particularly

useful in peptide synthesis to prevent unwanted side reactions.[2]

Physicochemical Properties
The key physicochemical properties of N-Benzoyl-DL-alanine are summarized in the table

below.
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Property Value Reference

Molecular Weight 193.20 g/mol [1][3]

Appearance White crystalline solid [3]

Melting Point 163-167 °C [4]

Solubility
Very slightly soluble in water.

Soluble in ethanol.
[2][4]

pKa
Data not available in search

results

LogP
Data not available in search

results

Experimental Protocols
Detailed methodologies for the synthesis and purification of N-Benzoyl-DL-alanine are

provided below. These protocols are based on established chemical principles and information

gathered from scientific literature.

Synthesis via Schotten-Baumann Reaction
N-Benzoyl-DL-alanine is commonly synthesized by the benzoylation of DL-alanine using

benzoyl chloride under alkaline conditions.[2]

Materials:

DL-alanine

10% Sodium hydroxide solution

Benzoyl chloride

Concentrated Hydrochloric acid

Deionized water
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Ethanol

Procedure:

Dissolution: Dissolve DL-alanine in a 10% sodium hydroxide solution in a flask, maintaining

the temperature at or below 25°C.

Benzoylation: While vigorously stirring the solution, slowly and simultaneously add benzoyl

chloride and a 10% sodium hydroxide solution in small portions. Ensure the reaction mixture

remains alkaline throughout the addition.

Reaction: After the addition is complete, continue to stir the mixture vigorously for one hour

at room temperature.

Acidification: After the reaction period, carefully acidify the reaction mixture to a pH of

approximately 3-4 using concentrated hydrochloric acid. This will precipitate the N-Benzoyl-
DL-alanine.

Isolation: Collect the crude product by vacuum filtration and wash it with cold water.

Purification by Recrystallization
The crude N-Benzoyl-DL-alanine can be purified by recrystallization to obtain a product of

high purity.[2]

Materials:

Crude N-Benzoyl-DL-alanine

Ethanol

Deionized water

Activated charcoal (optional)

Procedure:
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Dissolution: Dissolve the crude N-Benzoyl-DL-alanine in a minimum amount of hot ethanol

or an ethanol-water mixture in an Erlenmeyer flask.

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and boil the solution for a few minutes.

Hot Filtration: While the solution is still hot, filter it through a pre-heated funnel with fluted

filter paper to remove any insoluble impurities and activated charcoal.

Crystallization: Allow the hot filtrate to cool slowly to room temperature. Further cooling in an

ice bath can promote maximum crystallization.

Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Drying: Wash the crystals with a small amount of cold ethanol and dry them in a desiccator

or a vacuum oven. Purity can be assessed by techniques such as melting point

determination, Thin-Layer Chromatography (TLC), or High-Performance Liquid

Chromatography (HPLC).[2]

Workflow and Application Diagrams
The following diagrams illustrate the synthesis and purification workflows, as well as the key

applications and reactions of N-Benzoyl-DL-alanine.
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Synthesis of N-Benzoyl-DL-alanine
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Synthesis Workflow for N-Benzoyl-DL-alanine.
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Purification by Recrystallization
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Purification Workflow for N-Benzoyl-DL-alanine.
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Applications and Reactions of N-Benzoyl-DL-alanine
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Key Applications and Reactions of N-Benzoyl-DL-alanine.

Biological and Chemical Information
While specific signaling pathways involving N-Benzoyl-DL-alanine are not extensively

documented in the available literature, its biological and chemical activities are of interest to

researchers.

Biological Activity
N-Benzoyl-DL-alanine serves as a model compound for investigating enzyme-substrate

interactions, particularly with proteases.[2] The benzoyl group can influence the binding affinity

of the molecule to certain enzymes, thereby modulating their activity.[2] Furthermore,

derivatives of N-Benzoyl-DL-alanine have been explored for their potential antimicrobial

properties. For instance, certain thiourea derivatives bearing benzoyl and halobenzoyl moieties

with α- and β-alanine have demonstrated weak to strong antibacterial activity against both

Gram-positive and Gram-negative bacteria.[5]

Chemical Reactions
N-Benzoyl-DL-alanine can undergo several chemical transformations:

Hydrolysis: The amide bond can be hydrolyzed to yield DL-alanine and benzoic acid.[2]

Reduction: The benzoyl group can be reduced to form N-benzyl-DL-alanine.[2]
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Substitution: The benzoyl group can be substituted with other acyl groups under appropriate

conditions.[2]

Enzymatic Resolution: The racemic mixture can be resolved into its constituent D- and L-

enantiomers through enzymatic methods, such as using lipases, which selectively act on one

enantiomer.[2]

Conclusion
N-Benzoyl-DL-alanine is a valuable compound for chemical and biological research. Its

straightforward synthesis and the stability of the benzoyl protecting group make it a useful

building block in peptide synthesis and a model substrate for studying enzymatic processes.

Further research into its derivatives may yield compounds with interesting biological activities

for drug development. This guide provides foundational information and protocols to support

researchers in their work with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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